Cas no 29329-35-9 (1,3-Benzenedimethanol,2,4,6-trimethyl-)
29329-35-9 structure
Product Name:1,3-Benzenedimethanol,2,4,6-trimethyl-
CAS No:29329-35-9
MF:C11H16O2
MW:180.243543624878
CID:240336
PubChem ID:595604
Update Time:2025-04-19
1,3-Benzenedimethanol,2,4,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedimethanol,2,4,6-trimethyl-
- [3-(hydroxymethyl)-2,4,6-trimethylphenyl]methanol
- 2,4-BIS(HYDROXYMETHYL)MESITYLENE
- 2,3-DIMETHYL-5-(4-METHYLPENTYL)NAPHTHALENE
- 2,4-bis-hydroxymethyl-1,3,5-trimethyl-benzene
- 2,4-Bis-hydroxymethyl-1,3,5-trimethyl-benzol
- HMS1674H01
- Cambridge id 5103814
- 2,4-Bis-(hydroxymethyl)mesitylene
- 29329-35-9
- NWAIYLFAGPKYBZ-UHFFFAOYSA-N
- DTXSID80344272
- FT-0609946
- SCHEMBL7708095
- 2,4-BIS(HYDROXYMETHYL)-1,3,5-TRIMETHYLBENZENE
- J-800203
- AKOS000126073
- 2,4,6-Trimethyl-1,3-benzenedimethanol
- CHEMBL4549204
- J-640201
- (2,4,6-trimethyl-1,3-phenylene)dimethanol
- FT-0609945
- [3-(hydroxymethyl)-2, 4, 6-trimethylphenyl]methanol
-
- Inchi: 1S/C11H16O2/c1-7-4-8(2)11(6-13)9(3)10(7)5-12/h4,12-13H,5-6H2,1-3H3
- InChI Key: NWAIYLFAGPKYBZ-UHFFFAOYSA-N
- SMILES: OCC1C(C)=CC(C)=C(CO)C=1C
Computed Properties
- Exact Mass: 180.11500
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.086
- Boiling Point: 344.3°C at 760 mmHg
- Flash Point: 167.5°C
- Refractive Index: 1.559
- PSA: 40.46000
- LogP: 1.59640
- Solubility: Not determined
1,3-Benzenedimethanol,2,4,6-trimethyl- Customs Data
- HS CODE:2906299090
- Customs Data:
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,3-Benzenedimethanol,2,4,6-trimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| City Chemical | 1438CC-25GM |
2,4-Bis(hydroxymethyl)-1,3,5-trimethylbenzene |
29329-35-9 | 25gm |
$544.69 | 2023-09-19 |
1,3-Benzenedimethanol,2,4,6-trimethyl- Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
29329-35-9 (1,3-Benzenedimethanol,2,4,6-trimethyl-) Related Products
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